Cas no 497147-90-7 (4,5-Diamino-2-chlorobenzonitrile Dihydrochloride)

• Product Name: 4,5-Diamino-2-chlorobenzonitrile Dihydrochloride
• CAS No: 497147-90-7
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD20719621
• CID: 1528900
• PubChem ID: 66981041
• Update Time: 2025-04-21

4,5-Diamino-2-chlorobenzonitrile Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,5-diamino-2-chloro-
• 4,5-Diamino-2-chlorobenzonitrile Dihydrochloride
• 4,5-Diamino-2-chlorobenzonitrile
• AKOS037645506
• AS-61103
• W17996
• MFCD20719621
• SY353777
• DB-137778
• XUA14790
• CS-0060109
• 497147-90-7
• SCHEMBL1291792

• MDL： MFCD20719621
• Inchi： 1S/C7H6ClN3/c8-5-2-7(11)6(10)1-4(5)3-9/h1-2H,10-11H2
• InChI Key： UWSZKJXTQGXNCK-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 167.02518
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 75.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles